Potassium pentachloronitrosyl iridium(III)
Overview
Description
Potassium pentachloronitrosyl iridium(III) is a chemical compound with the molecular formula Cl5IrKNO and a molecular weight of 477.68 . It is a main product offered by several chemical suppliers .
Synthesis Analysis
The synthesis of a similar compound, Potassium salt of the iridium (III) chloronitro complex fac-K3[Ir(NO2)3Cl3], has been reported. It is obtained in the interaction of the iridium (III) trinitrotriaqua complex with potassium chloride in an aqueous solution .Molecular Structure Analysis
The structure of the similar compound mentioned above is analyzed by single crystal X-ray diffraction. In the crystal structure, molecules of the [Ir(NO2)3Cl3]3– complex anion having a distorted octahedral geometry (Ir–N = 2.02-2.04 Å, Ir–Cl = 2.37-2.38 Å) are arranged in layers perpendicular to the с axis .Scientific Research Applications
Photodynamic Therapy
Iridium(III) complexes have been highlighted for their potential in photodynamic therapy . These complexes can target apoptotic cell death in cancer cells, making them promising candidates for anticancer drugs .
Deep-Red Emitting Complexes
Iridium(III) complexes have been used to develop deep-red emitting complexes with long-lived excited states, high color purity, and high quantum yield . These complexes have potential applications in a variety of fields due to their attractive photophysical properties .
Anticancer Agents
Iridium(III) complexes are being explored as anticancer agents . They can target apoptotic cell death in cancer cells, which is a principal strategy in the design of anticancer drugs .
Mitochondrial Apoptosis
Iridium(III) complexes can specifically engage mitochondrial apoptosis in cancer cells . This makes them valuable in the development of new anticancer therapeutics .
Quantum Yield Enhancement
The complexes exhibit quenching in the presence of molecular oxygen. In deoxygenated DMSO solution, the nonradiative decay values halve, increasing the quantum yields and the lifetimes .
Synthesis of New Compounds
The significant attention drawn to Iridium(III) complexes in recent years has boosted the development of new compounds with advantageous photophysical features .
Safety And Hazards
properties
IUPAC Name |
dipotassium;nitroxyl anion;pentachloroiridium(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/5ClH.Ir.2K.NO/c;;;;;;;;1-2/h5*1H;;;;/q;;;;;+3;2*+1;-1/p-5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIGUIIFRHZKPSE-UHFFFAOYSA-I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N-]=O.Cl[Ir-2](Cl)(Cl)(Cl)Cl.[K+].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl5IrK2NO- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium pentachloronitrosyl iridium(III) | |
CAS RN |
22594-86-1 |
Source
|
| Record name | Potassium pentachloronitrosyliridate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.998 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1h-Benzimidazole-2-acetonitrile,a-[[5-(diethylamino)-2-furanyl]methylene]-5,6-dimethyl-](/img/structure/B1496895.png)
![2,2'-(((3aR,3a'R,4S,4'S,6R,6aS,6'R,6a'S)-6,6'-((5-Nitro-2-(propylthio)pyrimidine-4,6-diyl)bis(azanediyl))bis(2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxole-6,4-diyl))bis(oxy))diethanol](/img/structure/B1496897.png)
![(S)-N-(2,4-difluorobenzyl)-2'-ethyl-9'-hydroxy-1',8'-dioxo-1',2,2',4,4',5,6,8'-octahydrospiro[pyran-3,3'-pyrido[1,2-a]pyrazine]-7'-carboxamide](/img/structure/B1496903.png)
![D-myo-Inositol, 1-[(2R)-2,3-bis[(1-oxooctyl)oxy]propyl hydrogen phosphate] 4-(dihydrogen phosphate), ammonium salt (1:2)](/img/structure/B1496905.png)
![14,18-Dioxa-3,9-diazahexatriacont-27-enoic acid, 4-carboxy-3-(carboxymethyl)-10,13,19-trioxo-16-[[(9Z)-1-oxo-9-octadecenyl]oxy]-, triammonium salt, (16R,27Z)-](/img/structure/B1496912.png)
